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Compound Name:
ethyl ester

Cat. No.: B610235

Get Quote

In the landscape of modern chemical biology and materials science, precision and control are

paramount. The ability to selectively connect distinct molecular entities—be they small

molecule drugs, large biologics, or solid surfaces—underpins progress in fields ranging from
targeted therapeutics to advanced diagnostics. Propargyl-PEG3-phosphonic acid ethyl ester
(CAS: 1052678-30-4) emerges as a quintessential tool in this context. It is not merely a
chemical compound but a strategically engineered heterobifunctional linker, designed to offer
orthogonal reactivity at either end of a flexible, hydrophilic spacer.

This guide, prepared for researchers, scientists, and drug development professionals, provides
an in-depth exploration of this versatile molecule. We will dissect its core components,
elucidate its chemical reactivity, present field-proven experimental protocols, and survey its
critical applications. The narrative moves beyond a simple recitation of facts to explain the
causality behind its design and utility, reflecting a Senior Application Scientist's perspective on
leveraging its unique properties for successful research outcomes.

Part 1: Core Chemical and Physical Properties
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The functionality of Propargyl-PEG3-phosphonic acid ethyl ester is a direct result of its three
constituent parts: a terminal propargyl group, a tri-polyethylene glycol (PEG3) spacer, and a
phosphonic acid ethyl ester moiety.[1] Each component imparts distinct and crucial
characteristics to the overall molecule.

Molecular Identity and Physicochemical Characteristics

A clear understanding of the fundamental properties is the foundation for any experimental
design. The key identifiers and physicochemical characteristics are summarized below.

Property Value Source(s)

diethyl (2-(2-(2-(prop-2-yn-1-

Chemical Name yloxy)ethoxy)ethoxy)ethyl)phos  [2][3]
phonate

CAS Number 1052678-30-4 [2]

Molecular Formula C13H2506P [3]

Molecular Weight 308.31 g/mol [2]
WNCMRBALVMVXLA-

InChl Key [1][2]
UHFFFAOYSA-N

Purity Typically 295-98% [2]

Solubility Soluble in DMSO, DCM [4]

N Store at -20°C for long-term

Storage Conditions . [4][5]

stability

Structural Dissection and Functional Significance

The molecule's architecture is a testament to rational design in bifunctional scaffolds.[1]
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Caption: Workflow for a typical CUAAC "Click" reaction.
Experimental Protocol: CUAAC Conjugation to an Azide-Modified Peptide

o Objective: To conjugate Propargyl-PEG3-phosphonic acid ethyl ester to an azide-
containing peptide.

o Materials:
o Propargyl-PEG3-phosphonic acid ethyl ester (10 mM stock in DMSO).
o Azide-Peptide (e.g., Azido-Gly-Arg-Gly-Asp-Ser) (10 mM stock in water).
o Copper(ll) Sulfate (CuSO4) (50 mM stock in water).
o Sodium Ascorbate (100 mM stock in water, freshly prepared).
o Solvent: PBS buffer, pH 7.4, or a mixture like t-BuOH/H20.

» Methodology:

o Reactant Preparation: In a microcentrifuge tube, add 10 pL of the Azide-Peptide stock
solution (0.1 pmol, 1.0 eq). Add 12 pL of the Propargyl-PEG3-phosphonic acid ethyl
ester stock solution (0.12 umol, 1.2 eq). Add buffer to a final volume of 100 L.
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Catalyst Addition: Premix the catalyst. Add 4 pL of the CuSO4 stock solution (0.2 umol, 2.0
eq) to 4 pL of the Sodium Ascorbate stock solution (0.4 pmol, 4.0 eq). The solution should
turn a faint yellow. Causality Note: Sodium ascorbate reduces Cu(ll) to the active Cu(l)
catalytic species in situ. A slight excess ensures the catalyst remains in its active state
throughout the reaction.

Initiation: Immediately add the 8 pL of the catalyst mixture to the reactant solution. Vortex
gently to mix.

Incubation: Allow the reaction to proceed at room temperature for 1-4 hours. For sensitive
biomolecules, the reaction can be performed at 4°C overnight.

Purification: Upon completion (monitored by LC-MS), the resulting conjugate can be
purified using reverse-phase HPLC to remove excess reagents and catalyst.

The Phosphonate Terminus: Surface Modification and
Immobilization

The phosphonate ester end is ideal for anchoring molecules onto metal oxide surfaces. The

ester provides moderate stability, but for applications requiring robust, long-term immaobilization,

it is often hydrolyzed to the free phosphonic acid.

Experimental Protocol: Hydrolysis and Immobilization onto a Titanium Dioxide Surface

o Objective: To functionalize a TiO2-coated slide with the linker for subsequent biomolecule

attachment.

o Materials:

o

o

o

[¢]

Propargyl-PEG3-phosphonic acid ethyl ester.
Hydrochloric Acid (HCI), 1 M.
Ethanol.

Titanium dioxide-coated glass slides.
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o Methodology:

o Ester Hydrolysis (Deprotection):

Dissolve the linker in a 1:1 mixture of ethanol and 1 M HCI.

» Heat the solution at 50-60°C for 2-4 hours. Causality Note: The acidic conditions
catalyze the hydrolysis of the ethyl ester groups to carboxylic acids, exposing the highly
adhesive phosphonic acid groups.

= Monitor the reaction by TLC or LC-MS to confirm the disappearance of the starting
material.

» Neutralize the solution carefully with a base (e.g., NaOH) and remove the solvent under
reduced pressure to yield the free acid form (Propargyl-PEG3-phosphonic acid).

o Surface Functionalization:

Prepare a 1-5 mM solution of the hydrolyzed linker (Propargyl-PEG3-phosphonic acid)
in a suitable solvent like ethanol or anhydrous toluene.

» Immerse the pre-cleaned TiO2 slides in the solution.

» Incubate for 12-24 hours at room temperature. Causality Note: The phosphonic acid
groups form strong, dative bonds with the metal oxide surface, creating a self-
assembled monolayer.

» Remove the slides and rinse thoroughly with ethanol and deionized water to remove
any non-covalently bound linker.

» The slide is now functionalized with terminal propargyl groups, ready for subsequent
click chemistry immobilization of azide-tagged biomolecules.

Part 3: Key Applications in Research and
Development
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The unique bifunctional nature of this linker has positioned it as a critical component in several
high-impact research areas.

Synthesis of Proteolysis-Targeting Chimeras (PROTACS)

PROTACSs are revolutionary therapeutic modalities that co-opt the cell's natural protein disposal
system to degrade specific disease-causing proteins. [5]They consist of a ligand for a target
protein and a ligand for an E3 ubiquitin ligase, joined by a linker. Propargyl-PEG3-phosphonic
acid and its derivatives are frequently used as the linker component. [5][6][7]The PEG spacer
provides the necessary length and flexibility for the two ligands to simultaneously engage their
respective protein partners, and its hydrophilicity aids in the overall solubility and cell
permeability of the final PROTAC molecule.

PROTAC Molecular Architecture

Covalent Covalent
e Propargyl-PEG3-Linker Core Boild

E3 Ligase Ligand Target Protein Ligand

Click to download full resolution via product page

Caption: General structure of a PROTAC utilizing a PEG linker.

Biocompatible Surface Engineering

The ability to create stable, functionalized surfaces is vital for medical implants, biosensors,
and diagnostic arrays. By using the phosphonate anchor, researchers can coat metal oxide
materials (e.g., titanium implants) with this linker. [1]The exposed propargyl groups can then be
used to immobilize bioactive molecules, such as anti-fouling polymers, cell-adhesion peptides
(like RGD), or antibodies, thereby creating a highly specific and biocompatible interface.

Development of Imaging Agents and Diagnostics

The phosphonate group's ability to chelate metal ions can be exploited in the development of
imaging agents. [8]By conjugating a targeting ligand (e.g., a small molecule or antibody) to the
propargyl end, and then chelating a paramagnetic or radioactive metal ion with the
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phosphonate end, one can create targeted contrast agents for MRI or radiotracers for PET
imaging, respectively. [3]

Part 4: Synthesis, Stability, and Handling

o Synthesis: A common synthetic route involves a Williamson ether synthesis to attach the
propargyl group to a PEG3 diol, followed by functionalization of the other end and a
Michaelis-Arbuzov reaction with triethyl phosphite to install the phosphonate ester.
[1]Orthogonal protecting group strategies are essential to ensure selective functionalization
of each end of the PEG spacer. [1]* Stability: The phosphonate ester linkages exhibit
moderate stability. They are susceptible to hydrolysis under strong acidic or basic conditions,
a property that can be intentionally used for deprotection. [1]At neutral pH and ambient
temperature, hydrolysis is generally slow. The ether linkages of the PEG backbone and the
carbon-phosphorus bond are highly stable.

e Handling and Storage: For maximum shelf-life, the compound should be stored at -20°C. [4]
[9]As with all laboratory chemicals, appropriate personal protective equipment (gloves, safety
glasses) should be worn. For research use only. Not for human or veterinary use. [1]

Conclusion

Propargyl-PEG3-phosphonic acid ethyl ester is a powerful and versatile tool that embodies
the principles of modern molecular engineering. Its well-defined structure, combining a
hydrophilic spacer with two orthogonally reactive functional groups, provides researchers with a
reliable platform for a myriad of applications. From constructing next-generation PROTAC
therapeutics and engineering bioactive surfaces to developing novel diagnostic agents, this
linker offers a robust solution for covalently connecting disparate chemical and biological
worlds. Understanding its properties and the rationale behind its design is key to unlocking its
full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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